Cas no 114801-87-5 (Octadecanoic acid, butoxy-)

• Product Name: Octadecanoic acid, butoxy-
• CAS No: 114801-87-5
• MF: C₂₂H₄₄O₃
• MW: 356.582967758179
• CID: 2613349
• Update Time: 2023-08-07

Octadecanoic acid, butoxy- Chemical and Physical Properties

Names and Identifiers

• 2-butoxyoctadecanoic acid
• Octadecanoic acid, butoxy-

• Inchi： 1S/C22H44O3/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-21(22(23)24)25-20-6-4-2/h21H,3-20H2,1-2H3,(H,23,24)
• InChI Key： DJAKYLOHLKALEL-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 278
• Topological Polar Surface Area: 46.5